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Compound of Interest

Compound Name:
Benzen-2,3,5,6-d4-amine, 4-

chloro-

Cat. No.: B580208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics

of deuterated 4-chloroaniline, with a comparative analysis to its non-deuterated counterpart.

This document is intended to serve as a valuable resource for researchers, scientists, and

professionals in drug development by consolidating available data, presenting detailed

experimental methodologies, and visualizing relevant biochemical pathways.

Core Physical Properties
The deuteration of organic molecules can subtly influence their physical properties due to the

change in mass and bond vibrational energies. While comprehensive data for deuterated 4-

chloroaniline is not as abundant as for its non-deuterated form, the following tables summarize

the available information.

Table 1: Physical Properties of Deuterated 4-Chloroaniline (4-Chloroaniline-d4)
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Property Value Notes

Molecular Formula C₆H₂D₄ClN Deuterium on the benzene ring

Molecular Weight 131.6 g/mol -

Melting Point 70 - 72 °C -

Boiling Point Data not available -

Density Data not available -

Solubility Slightly soluble in Chloroform Qualitative data

Table 2: Physical Properties of 4-Chloroaniline

Property Value

Molecular Formula C₆H₆ClN

Molecular Weight 127.57 g/mol

Melting Point 69-72 °C[1]

Boiling Point 232 °C[1][2][3][4]

Density 1.17 g/cm³ (at 70 °C)

Appearance White to pale yellow crystalline solid

Solubility in Water 2.6 g/L at 20 °C

Solubility in Organic Solvents Soluble in hot water and organic solvents

Experimental Protocols
The following sections detail standardized laboratory procedures for determining the key

physical properties of aromatic amines like deuterated 4-chloroaniline.

Melting Point Determination
The melting point of a solid is a critical indicator of its purity and is determined as a temperature

range from the initial appearance of liquid to the complete melting of the solid.
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Methodology:

Sample Preparation: A small amount of the dry, crystalline deuterated 4-chloroaniline is

placed in a capillary tube, which is then sealed at one end.

Apparatus: A calibrated melting point apparatus (e.g., Mel-Temp or similar) is used.

Heating: The capillary tube containing the sample is placed in the heating block of the

apparatus. The temperature is increased at a steady and slow rate, typically 1-2 °C per

minute, to ensure accurate measurement.

Observation: The sample is observed through a magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the beginning of the melting range.

Completion: The temperature at which the last solid crystal melts is recorded as the end of

the melting range. For a pure compound, this range is typically narrow (0.5-2 °C).

Boiling Point Determination
For solids with a high melting point that are stable at their boiling point, the boiling point can be

determined using a micro-method.

Methodology:

Sample Preparation: A small quantity (a few drops) of the molten deuterated 4-chloroaniline

is placed in a small test tube or a Durham tube.

Capillary Inversion: A sealed-end capillary tube is inverted and placed within the sample

tube.

Heating: The sample tube is attached to a thermometer and heated in a Thiele tube

containing a high-boiling point liquid (e.g., mineral oil or silicone oil).

Observation of Ebullition: As the sample is heated, the air trapped in the capillary tube will

expand and exit as a stream of bubbles. The heating is continued until a rapid and

continuous stream of bubbles emerges from the capillary tip.
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Cooling and Measurement: The heat source is then removed. The liquid will begin to cool

and contract. The temperature at which the liquid just begins to be drawn back into the

capillary tube is recorded as the boiling point. This is the temperature at which the vapor

pressure of the substance equals the atmospheric pressure.

Solubility Determination
The solubility of a compound is determined by its ability to dissolve in a particular solvent to

form a homogeneous solution.

Methodology:

Solvent Selection: A range of standard solvents (e.g., water, ethanol, acetone, chloroform,

and hexane) are used to assess the solubility profile.

Sample Preparation: A small, accurately weighed amount of deuterated 4-chloroaniline (e.g.,

10 mg) is placed into a series of test tubes.

Solvent Addition: A measured volume of each solvent (e.g., 1 mL) is added to the respective

test tubes.

Mixing: The tubes are agitated (e.g., using a vortex mixer) for a set period to ensure

thorough mixing and to reach equilibrium.

Observation: The solutions are visually inspected for the presence of undissolved solid. The

solubility is qualitatively described (e.g., soluble, slightly soluble, insoluble).

Quantitative Analysis (Optional): For a more precise determination, a saturated solution is

prepared, filtered to remove any undissolved solid, and the concentration of the dissolved

solute is determined using an appropriate analytical technique (e.g., UV-Vis spectroscopy or

HPLC).

Metabolic Pathway of 4-Chloroaniline
4-Chloroaniline undergoes several metabolic transformations in biological systems. The

primary pathways include C-hydroxylation, N-acetylation, and N-oxidation. These metabolic
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routes are crucial for understanding the compound's toxicokinetics and potential biological

effects.

C-Hydroxylation

N-Acetylation

N-Oxidation

4-Chloroaniline

2-Amino-5-chlorophenol

Hydroxylation

4-ChloroacetanilideAcetylation
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Oxidation

2-Amino-5-chlorophenyl sulfateSulfate Conjugation N-Acetyl-2-amino-5-chlorophenyl sulfateN-Acetylation

4-Chloroglycolanilide 4-Chlorooxanilic acid

4-Chloronitrosobenzene
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b580208#physical-characteristics-of-deuterated-4-
chloroaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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